2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C9H10N4OS3/c1-5-3-10-8(16-5)11-7(14)4-15-9-13-12-6(2)17-9/h3H,4H2,1-2H3,(H,10,11,14)
• InChI Key: HBVHUUSVGXJZCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)CSC2=NN=C(S2)C
• Molecular Formula: C9H10N4OS3
• Molecular Weight: 286.4 g/mol

Description

2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide, also known as MTAA, is a compound that has gained interest in scientific research due to its potential therapeutic properties.

Mechanism of Action

2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide also inhibits the activity of protein kinase C (PKC), which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide has been shown to have various biochemical and physiological effects in the body. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide also reduces the activity of enzymes involved in the breakdown of cartilage, which is beneficial in the treatment of osteoarthritis. Additionally, 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide has been shown to have anti-tumor effects by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide in lab experiments is its potential therapeutic properties. It can be used to study the mechanism of action of anti-inflammatory, anti-cancer, and anti-bacterial agents. However, one limitation is the potential toxicity of 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide, which can affect the accuracy of the results obtained in lab experiments.

Future Directions

There are several future directions for the study of 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide. One direction is the development of more effective and efficient synthesis methods for 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide. Another direction is the study of the potential use of 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide in the treatment of other diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further research is needed to determine the potential toxicity of 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide and its effects on human health.
Conclusion:
In conclusion, 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide is a compound that has gained interest in scientific research due to its potential therapeutic properties. It has been shown to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins in the body. While there are advantages to using 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide in lab experiments, there are also limitations due to its potential toxicity. Further research is needed to determine the potential use of 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide in the treatment of various diseases and its effects on human health.

Synthesis Methods

2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide can be synthesized through a series of chemical reactions involving thiazole and thiadiazole derivatives. The process involves the use of reagents such as potassium carbonate, acetic anhydride, and thionyl chloride. The final product is obtained through purification techniques such as column chromatography.

Scientific Research Applications

2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide has been studied for its potential therapeutic properties in various scientific research studies. It has been shown to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.